N1-(3-methyl-1-(4-oxo-4,5,6,7-tetrahydro-3H-cyclopenta[d]pyrimidin-2-yl)-1H-pyrazol-5-yl)-N2-propyloxalamide

• IUPAC Name: N'-[5-methyl-2-(4-oxo-3,5,6,7-tetrahydrocyclopenta[d]pyrimidin-2-yl)pyrazol-3-yl]-N-propyloxamide
• InChI: InChI=1S/C16H20N6O3/c1-3-7-17-14(24)15(25)19-12-8-9(2)21-22(12)16-18-11-6-4-5-10(11)13(23)20-16/h8H,3-7H2,1-2H3,(H,17,24)(H,19,25)(H,18,20,23)
• InChI Key: KLCFQWJMHAQEJV-UHFFFAOYSA-N
• Canonical SMILES: CCCNC(=O)C(=O)NC1=CC(=NN1C2=NC3=C(CCC3)C(=O)N2)C
• Molecular Formula: C16H20N6O3
• Molecular Weight: 344.37 g/mol

Description

The compound “N1-(3-methyl-1-(4-oxo-4,5,6,7-tetrahydro-3H-cyclopenta[d]pyrimidin-2-yl)-1H-pyrazol-5-yl)-N2-propyloxalamide” is a complex organic molecule. It contains several functional groups and rings, including a pyrazole ring and a cyclopenta[d]pyrimidin ring.

Synthesis Analysis

The synthesis of such a compound would likely involve several steps, including the formation of the pyrazole and cyclopenta[d]pyrimidin rings. The exact method would depend on the starting materials and the specific conditions used.

Molecular Structure Analysis

The molecular structure of this compound would be determined by the arrangement of its atoms and the bonds between them. Techniques such as NMR and IR spectroscopy, as well as X-ray crystallography, could be used to analyze the structure.

Chemical Reactions Analysis

The compound could potentially undergo a variety of chemical reactions, depending on the conditions. For example, the pyrazole ring might be susceptible to electrophilic substitution, while the amide group could participate in condensation reactions.

Physical And Chemical Properties Analysis

The physical and chemical properties of this compound, such as its melting point, boiling point, solubility, and reactivity, would be determined by its molecular structure. These properties could be measured experimentally or predicted using computational methods.

Scientific Research Applications

Antimalarial Activity

. The compound’s ability to interfere with the life cycle of the malaria parasite could be explored, potentially leading to new therapeutic agents.

HIV-1 Protease Inhibition

. This enzyme is crucial for the maturation of the HIV virus, and inhibitors are a key part of treatment regimens.

Anticancer Properties

. Research could focus on its potential to inhibit the growth of cancer cells, possibly leading to novel treatments.

Organic Synthesis

. Its structural features might facilitate the construction of new organic compounds with desired properties.

Biological Agent Development

. This compound could be used to develop new metal complexes with potential as biological agents.

Radical Scavenging

. This compound could be researched for its antioxidant properties, which are valuable in various medical and cosmetic applications.

Mechanism of Action

The mechanism of action of this compound is not clear from the available data. It would likely depend on the specific biological or chemical context in which the compound is used.

Safety and Hazards

The safety and hazards associated with this compound would depend on factors such as its toxicity, reactivity, and environmental impact. Appropriate safety precautions should be taken when handling this compound.

Future Directions

Future research could explore the synthesis, properties, and potential applications of this compound in more detail. This could include investigating its biological activity, optimizing its synthesis, or studying its behavior under different conditions.